![molecular formula C6H15N B105974 1,3-Dimethylbutylamine CAS No. 108-09-8](/img/structure/B105974.png)
1,3-Dimethylbutylamine
Overview
Description
1,3-Dimethylbutylamine, also known as DMBA, is an aliphatic amine that is commonly used in the synthesis of many organic compounds. It is a colorless, volatile liquid with a faint odor. It has been used in various scientific applications, such as in the synthesis of pharmaceuticals, in the production of food additives, and in the manufacture of other organic compounds.
Scientific Research Applications
Identification in Supplements and Natural Sources
- 1,3-Dimethylbutylamine (DMBA) has been identified in various dietary supplements. Notably, it has been found in supplements claiming to contain natural constituents of Pouchung tea. However, studies indicate DMBA was not detected in authentic or commercial samples of Camellia sinensis tea leaves, including green, black, Oolong, and Pouchung tea, despite being present in several dietary supplements (Avula et al., 2015).
- Additionally, DMBA was identified in 12 dietary supplements labeled with ingredients such as AMP Citrate, which might be a marketing name for DMBA. These supplements were found to contain 13 to 120 mg of DMBA per serving, suggesting that customers could consume significant amounts of DMBA daily (Cohen et al., 2015).
Inclusion Complex Studies
- Research on the crystal structure of the inclusion complex of cyclomaltoheptaose (beta-cyclodextrin) with 3,3-dimethylbutylamine revealed that the guest molecule is completely enclosed in the cavity, with the amino group located at the secondary-hydroxyl-group side and hydrogen-bonded to the entrapped water molecules (Mavridis et al., 1991; Moustakali-Mavridis et al., 1990).
Use in Sports and Weight Loss Supplements
- Studies have identified the presence of DMBA in sports nutrition and dietary supplements. The substance has been marketed for enhancing athletic performance, promoting weight loss, and improving brain function. However, its efficacy and safety in humans are entirely unknown (Cohen et al., 2018).
Analysis Methods
- Various methods have been developed to detect and quantify DMBA in supplements and natural products. Techniques such as high-performance liquid chromatography and tandem mass spectrometry are utilized for this purpose, highlighting the challenges and advancements in analytical methods for identifying DMBA in complex matrices (Fleming et al., 2012; Monakhova et al., 2014).
Potential Medical Applications
- Research into new anticancer platinum complexes using 1,3-dimethyl pentyl glycine, a derivative of DMBA, showed promising results against breast cancer. These studies suggest potential applications of DMBA derivatives in medical research and drug development (Ramezani et al., 2021).
Regulatory and Safety Considerations
- The safety and regulatory status of DMBA have been points of concern, especially considering its inclusion in dietary supplements. Various studies have investigated the safety profile of DMBA, leading to regulatory actions in some countries (Dunn, 2017).
Mechanism of Action
Target of Action
1,3-Dimethylbutylamine (1,3-DMBA), also known as dimethylbutylamine, DMBA, 4-amino-2-methylpentane, or AMP, is a stimulant drug . It is structurally related to methylhexanamine, where a butyl group replaces the pentyl group . The compound is an aliphatic amine . .
Pharmacokinetics
Its impact on bioavailability is therefore unknown. The compound is an aliphatic amine , and it has a boiling point of 108–110 °C and a density of 0.717 g/mL at 25 °C . These properties may influence its pharmacokinetic behavior, but more research is needed to understand these effects.
Biochemical Analysis
Biochemical Properties
1,3-Dimethylbutylamine is a synthetic stimulant that has been identified in dietary supplements .
Cellular Effects
It is known to cause blood vessels to contract, which increases blood pressure and speeds up the heart
Molecular Mechanism
It is known to be a stimulant drug structurally related to methylhexanamine
Temporal Effects in Laboratory Settings
There is limited information available on the temporal effects of this compound in laboratory settings. One study found that the peak concentration of this compound for all subjects was observed within 3–5 hours following ingestion
properties
IUPAC Name |
4-methylpentan-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15N/c1-5(2)4-6(3)7/h5-6H,4,7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNBMPKNTYKDYCG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15N | |
Record name | 1,3-DIMETHYLBUTYLAMINE | |
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DSSTOX Substance ID |
DTXSID4025113 | |
Record name | 1,3-Dimethylbutylamine | |
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Molecular Weight |
101.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
1,3-dimethylbutylamine appears as a liquid with a fishlike odor. Less dense than water. Flash point 39 - 55 °F. Vapors heavier than air. May be toxic by ingestion, inhalation and skin absorption. | |
Record name | 1,3-DIMETHYLBUTYLAMINE | |
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Boiling Point |
223 to 228 °F at 760 mmHg (NTP, 1992) | |
Record name | 1,3-DIMETHYLBUTYLAMINE | |
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Flash Point |
55 °F (NTP, 1992) | |
Record name | 1,3-DIMETHYLBUTYLAMINE | |
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Density |
0.75 at 68 °F (NTP, 1992) - Less dense than water; will float | |
Record name | 1,3-DIMETHYLBUTYLAMINE | |
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CAS RN |
108-09-8 | |
Record name | 1,3-DIMETHYLBUTYLAMINE | |
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Record name | 1,3-Dimethylbutylamine | |
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Record name | 1,3-Dimethylbutylamine | |
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Record name | 1,3-DIMETHYLBUTYLAMINE | |
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Record name | 2-Pentanamine, 4-methyl- | |
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Record name | 1,3-Dimethylbutylamine | |
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Record name | 1,3-dimethylbutylamine | |
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Record name | 1,3-DIMETHYLBUTYLAMINE | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the potential health risks associated with DMBA?
A: DMBA is structurally similar to 1,3-dimethylamylamine (DMAA), a stimulant banned by the US Food and Drug Administration (FDA) due to cardiovascular risks, including high blood pressure, heart attack, and stroke. [] While DMBA's specific effects in humans remain unstudied, its structural similarity to DMAA raises concerns about similar cardiovascular risks. [, ] Additionally, one study identified a case of hemorrhagic stroke potentially linked to DMAA. [] It is crucial to emphasize that DMBA has never been tested in humans, and its safety profile remains completely unknown.
Q2: Why is DMBA found in dietary supplements despite its unknown safety profile?
A: The regulatory framework surrounding dietary supplements in the US differs from pharmaceuticals. The Dietary Supplement Health and Education Act of 1994 (DSHEA) does not require pre-market approval of dietary supplements for safety and efficacy, unlike pharmaceuticals. [] This loophole allows manufacturers to introduce novel ingredients like DMBA without rigorous safety testing. [] The FDA often takes action only after adverse events are reported. []
Q3: Have any regulatory actions been taken against products containing DMBA?
A: Yes, the FDA has issued warning letters to manufacturers using DMBA (under various names like AMP Citrate and 4-Amino-2-Methylpentane Citrate) in their products. [] These letters highlight that DMBA is an unapproved ingredient and its presence in dietary supplements violates the Federal Food, Drug, and Cosmetic Act (FD&C Act). [, ]
Q4: Are there any known analytical methods to detect DMBA in supplements?
A: Multiple studies utilized ultra-high performance liquid chromatography (UHPLC) coupled with mass spectrometry to identify and quantify DMBA in dietary supplements. [, , ] These methods offer high sensitivity and specificity for analyzing complex mixtures like dietary supplements.
Q5: What are the implications of finding DMBA alongside other stimulants in supplements?
A: Studies have identified supplements containing DMBA in combination with other prohibited stimulants, some never before tested in humans. [, ] This "cocktail" approach raises significant safety concerns as the interactions between these stimulants are unknown and could potentially lead to synergistic adverse effects. []
Q6: What is the future direction of research on DMBA?
A6: Given the identification of DMBA in various products and its structural similarity to a banned substance, further research is critical. Key areas include:
- Toxicological studies: Comprehensive investigation of DMBA's effects on various organ systems, particularly the cardiovascular system, in appropriate animal models is crucial. []
- Metabolism and pharmacokinetics: Understanding how DMBA is absorbed, distributed, metabolized, and excreted in the body is crucial to assessing its potential for toxicity. []
- Mechanism of action: Research on how DMBA interacts with biological targets, if any, is needed to understand its purported effects and potential for adverse events. []
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